Cas no 351356-26-8 (Acetamide,2-[[5-methyl-4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]thio]-N-phenyl-)

• Product Name: Acetamide,2-[[5-methyl-4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]thio]-N-phenyl-
• CAS No: 351356-26-8
• MF: C₁₈H₁₈N₄OS
• MW: 338.426722049713
• CID: 1468122
• PubChem ID: 865210
• Update Time: 2025-04-20

Acetamide,2-[[5-methyl-4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]thio]-N-phenyl- Chemical and Physical Properties

Names and Identifiers

• Acetamide,2-[[5-methyl-4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]thio]-N-phenyl-
• cid_865210
• Acetamide, 2-[[5-methyl-4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]thio]-N-phenyl-
• 2-[[5-methyl-4-(4-methylphenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-phenylacetamide
• 2-[[5-methyl-4-(4-methylphenyl)-1,2,4-triazol-3-yl]thio]-N-phenylacetamide
• CHEMBL211606
• AKOS000586326
• SMR000118006
• BDBM44851
• 2-(5-Methyl-4-p-tolyl-4H-[1,2,4]triazol-3-ylsulfanyl)-N-phenyl-acetamide
• 2-((5-Methyl-4-(p-tolyl)-4H-1,2,4-triazol-3-yl)thio)-N-phenylacetamide
• MLS000527532
• 351356-26-8
• 2-((5-METHYL-4-(4-METHYLPHENYL)-4H-1,2,4-TRIAZOL-3-YL)THIO)-N-PHENYLACETAMIDE
• STK415314
• 2-{[5-methyl-4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-phenylacetamide
• HMS2325G22
• 2-[[5-methyl-4-(p-tolyl)-1,2,4-triazol-3-yl]thio]-N-phenyl-acetamide
• 2-[[5-methyl-4-(4-methylphenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-phenyl-ethanamide
• 2-[[5-methyl-4-(p-tolyl)-1,2,4-triazol-3-yl]sulfanyl]-N-phenyl-acetamide

• Inchi： 1S/C18H18N4OS/c1-13-8-10-16(11-9-13)22-14(2)20-21-18(22)24-12-17(23)19-15-6-4-3-5-7-15/h3-11H,12H2,1-2H3,(H,19,23)
• InChI Key： RAORXBFLEWWYSY-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC=CC=1)=O)C1=NN=C(C)N1C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 338.12034
• Monoisotopic Mass: 338.12013238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 85.1Ų

Experimental Properties

• PSA: 59.81